Cas no 22316-97-8 (1-Piperazinecarbodithioicacid, 3-methyl-)

• Product Name: 1-Piperazinecarbodithioicacid, 3-methyl-
• CAS No: 22316-97-8
• MF: C₆H₁₂N₂S₂
• MW: 176.302878379822
• CID: 250708
• PubChem ID: 45099651
• Update Time: 2025-04-19

1-Piperazinecarbodithioicacid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbodithioicacid, 3-methyl-
• 3-methylpiperazine-1-carbodithioic acid
• 1-Piperazinecarbodithioicacid,3-methyl-(8CI)
• DTXSID80668026
• 22316-97-8

• Inchi： 1S/C6H12N2S2/c1-5-4-8(6(9)10)3-2-7-5/h5,7H,2-4H2,1H3,(H,9,10)
• InChI Key： YHVOZDRDNKQJGG-UHFFFAOYSA-N
• SMILES： SC(N1CCNC(C)C1)=S

Computed Properties

• Exact Mass: 176.04436
• Monoisotopic Mass: 176.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 15.27